Cas no 2172055-52-4 (1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172055-52-4
• MF: C₁₀H₁₉N₃O₃
• MW: 229.276162385941
• CID: 5800668
• PubChem ID: 165734104
• Update Time: 2025-06-28

1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol
• EN300-1593315
• [1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]methanol
• 2172055-52-4

• Inchi： 1S/C10H19N3O3/c1-15-6-4-3-5-13-10(8-16-2)9(7-14)11-12-13/h14H,3-8H2,1-2H3
• InChI Key： SIRNVMPABXVBKV-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C(COC)=C(CO)N=N1

Computed Properties

• Exact Mass: 229.14264148g/mol
• Monoisotopic Mass: 229.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 69.4Ų

Additional information on 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172055-52-4)

The compound 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2172055-52-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a triazole core, which is well-documented for its role in drug design, particularly in modulating enzyme inhibition and receptor binding. The presence of both 4-methoxybutyl and methoxymethyl substituents introduces unique pharmacokinetic properties, making it a promising candidate for further exploration in drug development.

Recent research in the field of medicinal chemistry has highlighted the importance of triazole derivatives in addressing various therapeutic challenges. The triazole ring is known for its stability and ability to engage in hydrogen bonding, which enhances the binding affinity of small molecules to biological targets. In particular, studies have demonstrated that triazole-containing compounds exhibit potent activity against a range of pathogens and can serve as scaffolds for developing novel antibiotics and antiviral agents. The specific substitution pattern in 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol is thought to contribute to its selective interaction with biological macromolecules, thereby minimizing off-target effects.

The 4-methoxybutyl side chain is particularly noteworthy, as it introduces a hydrophobic region that can enhance membrane permeability and improve oral bioavailability. This feature is crucial for developing drugs that require systemic delivery. Additionally, the methoxymethyl group adds an ether linkage, which can influence the metabolic stability and solubility profile of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in pharmaceutical research.

Current advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies using molecular dynamics simulations suggest that 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol can interact with target proteins through multiple non-covalent interactions, including hydrogen bonds and hydrophobic interactions. These insights have guided the optimization of analogs with enhanced potency and selectivity. For instance, modifications to the methoxy substituents have been shown to modulate the compound's pharmacokinetic properties without compromising its biological activity.

In vitro studies have revealed that this compound exhibits promising antiproliferative effects against certain cancer cell lines. The triazole core appears to disrupt key signaling pathways involved in cell growth and survival, while the alkyl substituents may enhance penetration into tumor tissues. Preliminary experiments also indicate potential anti-inflammatory properties, suggesting that this molecule could be repurposed for treating chronic inflammatory disorders. These findings underscore the versatility of triazole derivatives in addressing diverse disease states.

The synthesis of 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol represents a testament to the progress in synthetic organic chemistry. Modern methodologies allow for efficient construction of complex heterocyclic frameworks with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the triazole ring under mild conditions. Furthermore, protecting group strategies have been employed to ensure regioselective functionalization of the molecule during synthesis.

As research continues to uncover new biological activities of triazole derivatives, compounds like 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol are expected to play a pivotal role in drug discovery pipelines. The integration of structure-based design with high-throughput screening has accelerated the identification of novel lead compounds with therapeutic potential. Future studies will likely focus on elucidating the mechanism of action of this compound and exploring its efficacy in preclinical models.

The growing interest in heterocyclic chemistry underscores its importance as a discipline that bridges organic synthesis with medicinal biology. The development of innovative molecules such as 1-(4-methoxybutyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylmethanol exemplifies how targeted molecular design can yield compounds with tailored biological properties. As our understanding of disease mechanisms advances, so too will our capacity to design molecules that modulate these processes effectively.